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Compound of Interest

Compound Name: Cionin

Cat. No.: B135018 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the safe handling and disposal of chemical reagents are paramount to ensuring a secure

working environment and regulatory compliance. This guide provides a detailed, step-by-step

procedure for the proper disposal of Cionin, a peptide that acts as a ligand for the CCK-B

receptor.[1] Due to the limited availability of a specific Safety Data Sheet (SDS) for Cionin, this

document incorporates best practices for handling similar peptide compounds and general

chemical waste.

Essential Safety and Logistical Information
Before beginning any work with Cionin, it is crucial to consult your institution's Environmental

Health and Safety (EHS) department and to have a substance-specific SDS on hand. The

following information is based on general principles of laboratory safety.

Personal Protective Equipment (PPE): When handling Cionin, appropriate personal protective

equipment must be worn to minimize exposure. This includes, but is not limited to:
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PPE Category Specific Recommendations

Eye Protection
Safety glasses with side shields or chemical

goggles.

Hand Protection Chemically resistant gloves (e.g., nitrile).

Body Protection Laboratory coat.

Respiratory

Use in a well-ventilated area. A respirator may

be needed for large quantities or if dust is

generated.

First Aid Measures: In case of accidental exposure, follow these general first-aid guidelines and

seek immediate medical attention:

After Inhalation: Move the individual to fresh air.

After Skin Contact: Wash the affected area thoroughly with soap and water.

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do.

After Swallowing: Rinse mouth with water. Do not induce vomiting.

Cionin Chemical and Physical Properties
Understanding the properties of Cionin is essential for its safe handling and disposal.
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Property Value

Molecular Formula C₅₃H₆₃N₁₁O₁₉S₃

Molecular Weight 1254.3 g/mol [2]

IUPAC Name

4-[[(2S)-1-amino-1-oxo-3-phenylpropan-2-

yl]amino]-3-[[(2S)-2-[[(2S)-2-[[2-[[(2S)-2-[[(2S)-2-

[[(2S)-2,4-diamino-4-oxobutanoyl]amino]-3-(4-

sulfooxyphenyl)propanoyl]amino]-3-(4-

sulfooxyphenyl)propanoyl]amino]acetyl]amino]-3

-(1H-indol-3-yl)propanoyl]amino]-4-

methylsulfanylbutanoyl]amino]-4-oxobutanoic

acid[2]

CAS Number 126985-56-6[1]

Experimental Protocol: Cionin Disposal Procedure
The proper disposal of Cionin waste must be conducted in accordance with institutional and

local regulations. Never dispose of Cionin or its containers in the regular trash or down the

drain.

Step 1: Waste Segregation and Collection

Solid Waste:

Collect unused Cionin powder, contaminated gloves, weigh boats, and other solid

materials in a designated, clearly labeled hazardous waste container.

The container must be made of a compatible material and have a secure, leak-proof lid.

Liquid Waste:

For solutions containing Cionin, collect the liquid waste in a designated, leak-proof

hazardous waste container.

Do not mix Cionin waste with other incompatible chemical waste streams.
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Step 2: Labeling and Storage

Labeling:

Affix a hazardous waste label to the container as soon as the first piece of waste is added.

The label must include the full chemical name ("Cionin"), the concentration (if in solution),

and the accumulation start date.

Storage:

Store the waste container in a designated satellite accumulation area (SAA) or your

laboratory's main accumulation area.

Ensure the storage area is secure, well-ventilated, and away from general laboratory

traffic.

Step 3: Waste Pickup and Disposal

Request Pickup:

Once the waste container is full or the accumulation time limit is approaching (as per your

institution's policy), submit a chemical waste pickup request to your EHS department.

Documentation:

Complete all necessary paperwork provided by your EHS department for waste tracking

and disposal.

Cionin Disposal Workflow
The following diagram outlines the decision-making process and procedural flow for the proper

disposal of Cionin waste.
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Caption: A flowchart illustrating the step-by-step procedure for the safe disposal of Cionin
waste in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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